4(1H)-Pyridinethione,3,5-diamino-(9CI)

• CAS No.: 136350-95-3
• Molecular Formula: C5H7N3S
• Molecular Weight: 141.192
• IUPAC Name: 3,5-diamino-1H-pyridine-4-thione
• InChI: InChI=1S/C5H7N3S/c6-3-1-8-2-4(7)5(3)9/h1-2H,6-7H2,(H,8,9)
• InChI Key: MNNKCZBTBWIYSL-UHFFFAOYSA-N
• SMILES: C1=C(C(=S)C(=CN1)N)N
• Synonyms: 4(1H)-Pyridinethione,3,5-diamino-(9CI)

Description

4(1H)-Pyridinethione,3,5-diamino-(9CI) is a heterocyclic compound featuring a pyridine ring substituted with a thione group at position 4 and amino groups at positions 3 and 4.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Parameter	4(1H)-Pyridinethione,3,5-diamino-(9CI)	2(1H)-Pyrimidinethione,4,5-diamino-(9CI)	2(1H)-Pyridinone,4-hydroxy-5-methyl-(9CI)
CAS Number	Not available	14623-58-6	Not explicitly stated
Molecular Formula	C₅H₆N₃S (inferred)	C₄H₆N₄S	C₆H₇NO₂ (inferred)
Molecular Weight	~142.19 g/mol (estimated)	142.183 g/mol	~137.13 g/mol (estimated)
Key Functional Groups	3,5-diamino, 4-thione	4,5-diamino, 2-thione	4-hydroxy, 5-methyl, 2-ketone
Potential Applications	Metal chelation, drug intermediates	Pharmaceutical intermediates	Enzyme inhibition, drug development